Cas no 857989-07-2 (3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-(2-methylpropyl)-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-(2-methylpropyl)-
• CAS No: 857989-07-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 717859
• PubChem ID: 64985325
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-(2-methylpropyl)-
• 3-Pyrazolin-5-one, 1-isobutyl-3-methyl- (5CI)
• 1564508-44-6
• SCHEMBL23398583
• 857989-07-2
• starbld0043473
• F2198-6125
• AKOS014316426
• 2-Isobutyl-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL23402299
• 1-isobutyl-3-methyl-1H-pyrazol-5-ol
• 2-Isobutyl-5-methyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C8H14N2O/c1-6(2)5-10-8(11)4-7(3)9-10/h4,6,9H,5H2,1-3H3
• InChI Key： HYZNQHJHXKWVPY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1CC(C)C

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones